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For a targeted analysis, defining the correct analyte is crucial. The European Food Safety Authority (EFSA)

has established specific residue definitions for isopyrazam in plants and processed commodities [1]:

Purpose Proposed Residue Definition

Enforcement Isopyrazam (sum of isomers)

Risk
Assessment

Sum of isopyrazam (sum of isomers) and its metabolite CSCD459488 (free and

conjugated), expressed as isopyrazam

Fully validated analytical methods are available for enforcing this residue definition, achieving a limit of

quantification (LOQ) of 0.01 mg/kg in various matrices, including high water content, high oil content, and

dry commodities [1].

Experimental Workflow for Residue Dissipation Studies

The following workflow is adapted from a dissipation study of triazole fungicides in apples, which included

isopyrazam. It outlines the key stages for conducting such a study [2].
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Workflow for Fungicide Residue Study

Field Trial Setup
(Apple Orchards)

Fungicide Application
(Commercial PPPs)

Sample Collection
(Pre-determined intervals)

Sample Preparation
(QuEChERS Extraction)

Instrumental Analysis
(LC-MS/MS)

Data Processing &
Residue Quantification

Kinetic Modeling &
Half-life Calculation

Click to download full resolution via product page

Detailed Methodologies for Key Experiments

Here are the specific protocols for the critical stages identified in the workflow above, based on the research

conducted in the dissipation study [2].
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Field Trial and Application: The study was conducted over four years on two apple cultivars

(Rosana and Selena). Plant protection products (PPPs) were applied using a lift-mounted sprayer at
a rate of 500 L/ha. Isopyrazam was applied as part of a commercial product (Embrelia) containing

difenoconazole and isopyrazam. Applications were made at different times before harvest (e.g., 84-
100 days and 44-55 days) to study dissipation kinetics [2].

Sample Preparation - QuEChERS Method: Apple residues were determined using the QuEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure. This was followed by

analysis using liquid chromatography–mass spectrometry (LC-MS/MS). This method is widely
recognized for multi-pesticide residue analysis in food commodities [2].

Instrumental Analysis - LC-MS/MS: The extracted samples were analyzed by Liquid
Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). This technique provides

high selectivity and sensitivity, which is necessary for detecting and quantifying pesticide residues at
low levels (e.g., 0.01 mg/kg) [2].

Key Quantitative Data from Research

The following table summarizes the application details of the fungicide product containing isopyrazam, as

reported in the cited study [2].

Table 1: Application Details of Isopyrazam-Containing Fungicide

Parameter Details

Trade Name of PPP Embrelia

Active Ingredient(s) Difenoconazole + Isopyrazam

Dose of PPP 1.5 L/ha

Content of Isopyrazam in PPP 40.0 g/L (Note: Product expiry in EU was 2022) [2]

Dose of Isopyrazam a.i. 0.060 kg/ha

Key Considerations for Analysis
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Regulatory Status: Note that the isopyrazam-containing product (Embrelia) mentioned in the 2021

study was not authorized in the EU after 2022 [2]. Always consult the most current regulatory status
for any compound.

Metabolite Inclusion: For a comprehensive risk assessment, the method must be capable of
detecting and quantifying the metabolite CSCD459488 [1].

Livestock Analysis: If analyzing animal commodities, the proposed enforcement residue definition
remains "isopyrazam (sum of isomers)," and a separate LC-MS/MS method with a lower LOQ of

0.005 mg/kg is available [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12469479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8291044/
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8291044/
https://www.smolecule.com/products/s659206?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8291044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12469479/
https://www.smolecule.com/products/b659206#isopyrazam-residue-analysis-in-plants
https://www.smolecule.com/products/b659206#isopyrazam-residue-analysis-in-plants
https://www.smolecule.com/products/b659206#isopyrazam-residue-analysis-in-plants
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s659206?utm_src=pdf-bulk
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

